3-(3-chlorophenyl)cyclobutan-1-ol, Mixture of diastereomers
Overview
Description
3-(3-Chlorophenyl)cyclobutan-1-ol, Mixture of diastereomers (3-ClCyc) is an organic compound with a cyclobutane ring structure. It is a chiral compound, meaning it has two non-superimposable mirror image forms, referred to as diastereomers. 3-ClCyc has a variety of applications in the fields of biochemistry, pharmacology, and material science. It has been used as a starting material in the synthesis of various drugs and as a reagent in the synthesis of other organic compounds.
Mechanism of Action
The mechanism of action of 3-(3-chlorophenyl)cyclobutan-1-ol, Mixture of diastereomers is not well understood. However, it is believed to interact with certain proteins or enzymes in the body to produce its effects. For example, it has been shown to interact with the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory molecules. In addition, it has been shown to interact with the enzyme glutamate decarboxylase, which is involved in the synthesis of the neurotransmitter GABA.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(3-chlorophenyl)cyclobutan-1-ol, Mixture of diastereomers are not well understood. However, it has been shown to have anti-inflammatory, anticonvulsant, and anticancer activity in animal models. In addition, it has been shown to have a protective effect against oxidative stress and to modulate the activity of certain enzymes, such as COX-2 and glutamate decarboxylase.
Advantages and Limitations for Lab Experiments
The use of 3-(3-chlorophenyl)cyclobutan-1-ol, Mixture of diastereomers in laboratory experiments has a number of advantages. It is a relatively inexpensive compound that is easy to synthesize and can be used as a starting material for the synthesis of other organic compounds. In addition, it is a chiral compound and can be used to study the stereoselective synthesis of chiral compounds.
However, there are some limitations to the use of 3-(3-chlorophenyl)cyclobutan-1-ol, Mixture of diastereomers in laboratory experiments. It is a relatively unstable compound and is susceptible to hydrolysis and oxidation. In addition, it can be toxic and should be handled with care.
Future Directions
The future directions for research on 3-(3-chlorophenyl)cyclobutan-1-ol, Mixture of diastereomers include further studies on its mechanism of action, its biochemical and physiological effects, and its potential applications in drug discovery and development. In addition, further research is needed to explore the potential of 3-(3-chlorophenyl)cyclobutan-1-ol, Mixture of diastereomers as a starting material for the synthesis of other organic compounds. Finally, further research is needed to explore the potential of 3-(3-chlorophenyl)cyclobutan-1-ol, Mixture of diastereomers as a model compound to study the stereoselective synthesis of chiral compounds.
Synthesis Methods
3-(3-chlorophenyl)cyclobutan-1-ol, Mixture of diastereomers can be synthesized through a number of methods. The most commonly used method is the reaction of 3-chlorobenzaldehyde with cyclobutanol in the presence of a base catalyst. This reaction proceeds through the formation of a cyclobutyl cation, which is then attacked by the aldehyde to form the desired product. Other methods of synthesis include the reaction of 3-chlorobenzaldehyde with cyclobutanecarboxylic acid, or the reaction of 3-chlorobenzaldehyde with cyclobutanone.
Scientific Research Applications
3-(3-chlorophenyl)cyclobutan-1-ol, Mixture of diastereomers has been used in a variety of scientific research applications. It has been used as a starting material in the synthesis of various drugs, including anticonvulsants, anti-inflammatory agents, and anticancer agents. It has also been used as a reagent in the synthesis of other organic compounds, such as cyclobutane-containing peptides. In addition, 3-(3-chlorophenyl)cyclobutan-1-ol, Mixture of diastereomers has been used as a model compound to study the stereoselective synthesis of chiral compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(3-chlorophenyl)cyclobutan-1-ol involves the reaction of a cyclobutanone derivative with a chlorobenzene derivative in the presence of a reducing agent to yield a mixture of diastereomers of the desired compound.", "Starting Materials": [ "Cyclobutanone", "3-Chlorophenylmagnesium bromide", "Sodium borohydride", "Diethyl ether", "Chlorobenzene", "Anhydrous magnesium sulfate", "Ethanol" ], "Reaction": [ "Prepare 3-chlorophenylmagnesium bromide by reacting magnesium turnings with 3-chlorobromobenzene in diethyl ether.", "Add the resulting Grignard reagent to cyclobutanone in diethyl ether and stir at room temperature for several hours.", "Quench the reaction with aqueous ammonium chloride and extract the organic layer with diethyl ether.", "Dry the organic layer over anhydrous magnesium sulfate and evaporate the solvent to yield a crude mixture of diastereomers.", "Reduce the crude mixture with sodium borohydride in ethanol to yield the desired compound, 3-(3-chlorophenyl)cyclobutan-1-ol, as a mixture of diastereomers." ] } | |
CAS RN |
1178487-43-8 |
Product Name |
3-(3-chlorophenyl)cyclobutan-1-ol, Mixture of diastereomers |
Molecular Formula |
C10H11ClO |
Molecular Weight |
182.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
